2,3,5-Trifluorobenzaldehyde
Overview
Description
2,3,5-Trifluorobenzaldehyde is an organic compound that is used as an intermediate in organic synthesis. It has a wide range of applications in the fields of pesticide, medicine, and chemical synthesis .
Molecular Structure Analysis
The molecular formula of 2,3,5-Trifluorobenzaldehyde is C7H3F3O. It consists of a benzene ring with three fluorine atoms and one aldehyde group attached .
Physical And Chemical Properties Analysis
2,3,5-Trifluorobenzaldehyde is a clear colorless to light yellow liquid . It has a molecular weight of 160.09 g/mol . The compound has a density of 1.4±0.1 g/cm³, a boiling point of 170.7±35.0 °C at 760 mmHg, and a flash point of 48.7±17.4 °C .
Scientific Research Applications
Organic Synthesis
2,3,5-Trifluorobenzaldehyde is a valuable building block in organic synthesis. Its electron-withdrawing trifluoromethyl groups enhance the reactivity of the aldehyde group, making it a versatile intermediate for constructing complex molecules. It’s used in the synthesis of fluorinated aromatic compounds, which are prevalent in pharmaceuticals and agrochemicals due to their enhanced biological activity and stability .
Pharmaceutical Research
In pharmaceutical research, 2,3,5-Trifluorobenzaldehyde is utilized to synthesize intermediates that lead to the development of new drugs. Its incorporation into drug molecules can improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are crucial for drug efficacy .
Material Science
The compound finds applications in material science, particularly in the development of novel polymers and coatings. The fluorine atoms contribute to the material’s resistance to solvents and chemicals, making them suitable for specialized applications like corrosion-resistant coatings .
Analytical Chemistry
2,3,5-Trifluorobenzaldehyde can be used as a derivatization agent in analytical chemistry to enhance the detection of various substances through methods like chromatography and mass spectrometry. Its distinct chemical signature helps in the precise identification of compounds .
Environmental Science
Researchers use 2,3,5-Trifluorobenzaldehyde to study the environmental fate of fluorinated compounds. It serves as a model compound to understand the degradation and persistence of organofluorines in the environment, which is essential for assessing ecological risks .
Agrochemical Research
In agrochemical research, this aldehyde is a precursor for synthesizing fluorinated pesticides and herbicides. These fluorinated variants often exhibit superior efficacy and selectivity, reducing the environmental impact of crop protection chemicals .
Biochemistry
2,3,5-Trifluorobenzaldehyde is used in biochemistry for probing enzyme mechanisms where its fluorine atoms act as reporters for nuclear magnetic resonance (NMR) studies, aiding in the elucidation of biochemical pathways .
Industrial Applications
Industrially, it’s used in the synthesis of performance chemicals, such as advanced lubricants and surfactants. The fluorine content imparts unique properties like thermal stability and low surface tension, which are desirable in these applications .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2,3,5-trifluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQUNVQGCKIBORD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70380306 |
Source
|
| Record name | 2,3,5-Trifluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trifluorobenzaldehyde | |
CAS RN |
126202-23-1 |
Source
|
| Record name | 2,3,5-Trifluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,5-Trifluorobenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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